
Initial Studies on the Toxicological Profile of
Pimaricin: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pimaricin, also known as Natamycin, is a polyene macrolide antimycotic agent produced by the

fermentation of Streptomyces natalensis. It is widely utilized as a natural preservative in the

food industry and in therapeutic applications for fungal infections.[1][2][3] Its efficacy stems

from its high affinity for ergosterol, a primary sterol in fungal cell membranes, leading to the

inhibition of fungal growth.[4][5] This selective action on ergosterol, which is absent in

mammalian cells (where cholesterol is the predominant sterol), forms the basis of its favorable

safety profile.[1][6] This technical guide provides a comprehensive overview of the initial

toxicological studies on Pimaricin, presenting quantitative data, detailed experimental

protocols, and visual representations of experimental workflows and its mechanism of action.

Data Presentation: Quantitative Toxicological Data
The toxicological profile of Pimaricin has been evaluated through numerous studies, the

quantitative findings of which are summarized below for ease of comparison.

Table 1: Acute Toxicity of Pimaricin
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Species
Route of
Administration

LD50 Value Reference

Male Rat Oral 2.73 g/kg bw [1]

Female Rat Oral 4.67 g/kg bw [1]

Rat Oral > 2,000 mg/kg bw [7][8]

Male Rabbit Oral 1.42 g/kg bw [1]

Guinea Pig Oral 450 mg/kg bw [1]

Mouse Oral 1,500 mg/kg [9]

Rat Dermal > 5,050 mg/kg bw [8]

Rat Inhalation > 2.39 mg/L [8]

Table 2: Subchronic and Chronic Toxicity of Pimaricin
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Species Duration
Dosing
Regimen

NOAEL

Observed
Effects at
Higher
Doses

Reference

Rat 94-96 days

0, 125, 500,

2000, or 8000

mg/kg in diet

-

No treatment-

related

deaths.

[10]

Rat 13 weeks

0, 125, 500,

or 2000 ppm

in diet

500 ppm

(equal to 42

mg/kg

bw/day)

Reduced

body weights

and changes

in clinical

chemistry at

2000 ppm.

[9]

Dog 3 months
0, 375, or 750

ppm in diet

375 ppm

(equivalent to

12 mg/kg

bw/day)

Lower body

weight gains

and

increased

diarrhea at

750 ppm.

[8]

Rat 2 years

0, 125, 250,

500, or 1000

mg/kg in diet

22.4 mg/kg

bw/day

Reduction in

growth rate

and food

intake at

1000 mg/kg.

[1]

Dog 2 years

0, 125, 250,

or 500 ppm in

diet

250 ppm

(equivalent to

6.3 mg/kg

bw/day)

Lower body

weight gains

in males at

500 ppm.

[8]

Table 3: Reproductive and Developmental Toxicity of
Pimaricin
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Species Study Type
Dosing
Regimen

NOAEL
Observed
Effects

Reference

Rat

Three-

generation

study

0, 5, 15, 50,

or 100 mg/kg

bw/day in diet

Parental: 15

mg/kg bw/day

Lower body

weights at 50

mg/kg

bw/day.

Increased

stillbirths and

decreased

pup survival

at 100 mg/kg

bw/day.

[9][10]

Rabbit
Development

al

0, 5, 15, or 50

mg/kg bw/day

by gavage

Maternal: 50

mg/kg

bw/day;

Embryo/fetal:

5 mg/kg

bw/day

Increased

incidence of

extra

sternebrae

and

decreased

pup body

weight at 15

mg/kg

bw/day.

[8]

Table 4: Genotoxicity of Pimaricin
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Test System
Metabolic
Activation

Result Reference

Salmonella

typhimurium (Ames

test)

With and without Negative [7]

Escherichia coli

(Reverse Mutation

Assay)

With and without Negative [7]

Human Lymphocytes

(in vitro)
-

Induced structural

chromosome

aberrations and

micronucleus

formation.

[3]

Experimental Protocols
Detailed methodologies for key toxicological assays are provided below. These protocols are

based on established guidelines and findings from cited studies.

Acute Oral Toxicity (LD50) Determination
Objective: To determine the median lethal dose (LD50) of Pimaricin following a single oral

administration.

Methodology:

Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley), nulliparous and non-

pregnant females. Animals are randomly assigned to treatment and control groups.

Housing: Animals are housed in standard laboratory conditions with controlled temperature

(22 ± 3°C), humidity (50 ± 20%), and a 12-hour light/dark cycle. They have free access to

standard laboratory diet and water.

Dose Preparation: Pimaricin is suspended in a suitable vehicle (e.g., water or a 0.5%

carboxymethyl cellulose solution).
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Administration: A single dose of the test substance is administered to the animals by oral

gavage. A range of doses is used across different groups to determine the dose that causes

mortality in 50% of the animals.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals (including those that die during the study and those euthanized at the

end) undergo a gross necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method, such as the

Miller and Tainter method.

Subchronic (90-Day) Oral Toxicity Study in Rats
Objective: To evaluate the potential adverse effects of repeated oral administration of Pimaricin

over a 90-day period.

Methodology:

Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley), with equal numbers of males

and females per group.

Housing: Standard laboratory conditions as described for the acute toxicity study.

Diet Preparation: Pimaricin is incorporated into the basal diet at various concentrations to

achieve the desired daily intake levels (e.g., in parts per million).

Administration: The test diet is provided to the animals ad libitum for 90 days. A control group

receives the basal diet without Pimaricin.

Observations:

Clinical Signs: Daily observation for signs of toxicity.

Body Weight and Food Consumption: Recorded weekly.

Ophthalmological Examination: Performed at the beginning and end of the study.
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Hematology and Clinical Chemistry: Blood samples are collected at specified intervals

(e.g., at termination) for analysis of a comprehensive range of parameters.

Urinalysis: Conducted at the end of the study.

Necropsy and Histopathology: At the end of the 90-day period, all animals are euthanized. A

full necropsy is performed, and major organs are weighed. A comprehensive set of tissues

from each animal is preserved for histopathological examination.

Data Analysis: Statistical analysis is performed to identify any significant treatment-related

effects. The No-Observed-Adverse-Effect Level (NOAEL) is determined.

Bacterial Reverse Mutation Test (Ames Test)
Objective: To assess the potential of Pimaricin to induce gene mutations in bacteria.

Methodology:

Tester Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and Escherichia coli (e.g., WP2 uvrA) are used. These strains are selected to

detect different types of mutations (frameshift and base-pair substitutions).

Metabolic Activation: The assay is performed both with and without an exogenous metabolic

activation system (S9 mix), typically derived from the liver of rats pre-treated with an

enzyme-inducing agent (e.g., Aroclor 1254).

Procedure (Plate Incorporation Method):

A small amount of an overnight bacterial culture is mixed with the test substance at

various concentrations, and either the S9 mix or a buffer.

Molten top agar is added to the mixture.

The entire mixture is poured onto the surface of a minimal glucose agar plate.

The plates are incubated at 37°C for 48-72 hours.
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Data Collection: The number of revertant colonies (colonies that have regained the ability to

grow in the absence of histidine or tryptophan) on each plate is counted.

Evaluation: A substance is considered mutagenic if it causes a dose-dependent increase in

the number of revertant colonies compared to the negative control.

In Vivo Mammalian Chromosomal Aberration Test
Objective: To determine the potential of Pimaricin to induce chromosomal aberrations in the

bone marrow cells of mammals.

Methodology:

Test Animals: Typically, mice or rats are used.

Administration: Pimaricin is administered to the animals, usually via oral gavage or

intraperitoneal injection, at several dose levels. A vehicle control and a positive control (a

known clastogen like cyclophosphamide) are included.

Treatment and Sampling: Animals are treated with a metaphase-arresting agent (e.g.,

colchicine) at a specific time before they are euthanized. Bone marrow is typically collected

1.5 to 2 cell cycles after treatment.

Slide Preparation: Bone marrow cells are harvested, treated with a hypotonic solution, fixed,

and spread onto microscope slides. The slides are then stained.

Microscopic Analysis: Metaphase cells are analyzed for chromosomal aberrations (e.g.,

breaks, gaps, fragments, and exchanges). At least 100 well-spread metaphases per animal

are scored.

Data Analysis: The frequency of cells with chromosomal aberrations is calculated for each

group. Statistical analysis is used to determine if there is a significant increase in aberrations

in the treated groups compared to the control group.

Mandatory Visualizations
Signaling Pathway and Experimental Workflows
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Mechanism of Action of Pimaricin

Fungal Cell
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Binding
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Caption: Selective binding of Pimaricin to fungal ergosterol leads to growth inhibition, while its

low affinity for mammalian cholesterol results in minimal effects on host cells.
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Workflow for Acute Oral Toxicity (LD50) Study

Animal Acclimatization
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Single Oral Gavage Administration

14-Day Observation
(Mortality, Clinical Signs, Body Weight)
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Caption: A streamlined workflow for determining the acute oral toxicity (LD50) of a test

substance.
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Workflow for Ames Test (Bacterial Reverse Mutation Assay)

Prepare Bacterial Strains & Test Substance

Mix Bacteria, Test Substance, and S9 Mix/Buffer
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Caption: The procedural flow of the Ames test for assessing the mutagenic potential of a

chemical.
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Conclusion
The initial toxicological studies on Pimaricin consistently demonstrate a low order of acute

toxicity and a favorable safety profile in subchronic and chronic studies. The observed adverse

effects generally occur at high doses and are often related to local gastrointestinal irritation or

reduced body weight gain. While some in vitro genotoxicity was observed in human

lymphocytes at high concentrations, in vivo assays and carcinogenicity studies have not

indicated a significant risk. The selective mechanism of action, targeting fungal ergosterol,

provides a strong basis for its low toxicity in mammals. This comprehensive toxicological profile

supports the continued use of Pimaricin as a safe and effective antifungal agent in its approved

applications. Further research could focus on elucidating the specific cellular pathways affected

at cytotoxic concentrations to provide a more complete understanding of its toxicological profile

at high exposure levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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